Cas no 1889978-26-0 (3-(Morpholin-4-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-(Morpholin-4-yl)cyclobutane-1-carboxylic acid
• CAS No: 1889978-26-0
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD30488306
• CID: 5613358
• PubChem ID: 115016858
• Update Time: 2025-10-19

3-(Morpholin-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Morpholin-4-yl)cyclobutane-1-carboxylic acid
• EN300-330608
• 3-(Morpholin-4-yl)cyclobutane-1-carboxylicacid
• SCHEMBL24107440
• 1889978-26-0
• Cyclobutanecarboxylic acid, 3-(4-morpholinyl)-

• MDL： MFCD30488306
• Inchi： 1S/C9H15NO3/c11-9(12)7-5-8(6-7)10-1-3-13-4-2-10/h7-8H,1-6H2,(H,11,12)
• InChI Key： XRQRIJMPDUOXLD-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 326.3±37.0 °C(Predicted)
• pka: 3.98±0.20(Predicted)

Additional information on 3-(Morpholin-4-yl)cyclobutane-1-carboxylic acid

Recent Advances in the Application of 3-(Morpholin-4-yl)cyclobutane-1-carboxylic acid (CAS: 1889978-26-0) in Chemical Biology and Pharmaceutical Research

The compound 3-(Morpholin-4-yl)cyclobutane-1-carboxylic acid (CAS: 1889978-26-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the role of 3-(Morpholin-4-yl)cyclobutane-1-carboxylic acid as a versatile building block in medicinal chemistry. Its cyclobutane core, combined with the morpholine moiety, offers a rigid yet flexible scaffold that can be tailored for specific biological targets. Researchers have successfully incorporated this compound into various drug candidates, particularly those targeting protein-protein interactions (PPIs) and kinase inhibitors. The compound's ability to modulate these interactions has been demonstrated in several preclinical studies, showing promising results in oncology and inflammatory diseases.

In terms of synthesis, novel methodologies have been developed to improve the efficiency and yield of 3-(Morpholin-4-yl)cyclobutane-1-carboxylic acid production. A 2023 study published in the Journal of Medicinal Chemistry described a streamlined synthetic route that reduces the number of steps and minimizes the use of hazardous reagents. This advancement not only enhances the compound's accessibility for research purposes but also makes it more viable for large-scale pharmaceutical production.

The pharmacokinetic properties of derivatives containing the 3-(Morpholin-4-yl)cyclobutane-1-carboxylic acid moiety have been extensively investigated. Researchers have found that this structural element can significantly improve metabolic stability and membrane permeability compared to similar compounds without the cyclobutane ring. These findings were supported by in vivo studies showing enhanced bioavailability and tissue distribution in animal models.

One of the most exciting developments involves the application of this compound in targeted drug delivery systems. By conjugating 3-(Morpholin-4-yl)cyclobutane-1-carboxylic acid to nanoparticle carriers, researchers have achieved improved tumor targeting and reduced off-target effects in cancer therapy. Early-stage clinical trials are currently underway to evaluate the safety and efficacy of these novel formulations.

Looking forward, the versatility of 3-(Morpholin-4-yl)cyclobutane-1-carboxylic acid suggests it will continue to play a significant role in drug discovery. Ongoing research is exploring its potential in addressing challenging therapeutic areas such as neurodegenerative diseases and antibiotic resistance. The compound's unique combination of structural features and biological activity positions it as a valuable tool for medicinal chemists working on next-generation therapeutics.